Cas no 126502-17-8 (Fmadda)

Fmadda structure
Fmadda structure
Product name:Fmadda
CAS No:126502-17-8
MF:C11H14FN5O2
MW:267.259564876556
CID:140766
PubChem ID:451522

Fmadda Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,9-(2,3-dideoxy-2-fluoro-b-D-threo-pentofuranosyl)-N-methyl-
    • N(6)-methyl-2',3'-dideoxy-2'-fluoro-beta-arabinofuranosyladenine
    • 9-(2,3-Dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)-N-methyl-9H-purin-6-amine
    • 9-[(4xi)-2,3-dideoxy-2-fluoro-alpha-L-glycero-pentofuranosyl]-N-methyl-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(2,3-dideoxy-2-fluoro-beta-D-threo-pentofuranosyl)-N-methyl-
    • Fmadda
    • NSC 625374
    • NSC625374
    • [(2S,4S,5R)-4-fluoro-5-[6-(methylamino)purin-9-yl]tetrahydrofuran-2-yl]methanol
    • N6-Methyl-2'-F-dd-ara-A
    • 6-Methylamino-9-(2,3-dideoxy-2-fluoro-beta-D-arabinofuranosyl)-9H-purine
    • 9-(2'-Fluoro,2',3'-dideoxy-.beta.-D-arabinofuranosyl)-N-methyl-adenine
    • 9H-Purin-6-amine, 9-(2,3-dideoxy-2-fluoro-beta-D-thre
    • Inchi: 1S/C11H14FN5O2/c1-13-9-8-10(15-4-14-9)17(5-16-8)11-7(12)2-6(3-18)19-11/h4-7,11,18H,2-3H2,1H3,(H,13,14,15)/t6-,7-,11+/m0/s1
    • InChI Key: BBUZAEMTTVCRAD-OKTBNZSVSA-N
    • SMILES: F[C@H]1C[C@@H](CO)O[C@H]1N1C=NC2C(NC)=NC=NC1=2

Computed Properties

  • Exact Mass: 267.113
  • Monoisotopic Mass: 267.113
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.1
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.67
  • Boiling Point: 526°Cat760mmHg
  • Flash Point: 271.9°C
  • Refractive Index: 1.729

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